Cas no 1384597-83-4 (N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide)

• Product Name: N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide
• CAS No: 1384597-83-4
• MF: C₁₉H₃₁N₃O₄
• MW: 365.467145204544
• CID: 5914919
• PubChem ID: 72138393
• Update Time: 2025-11-07

N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684016
• N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-N',N'-dipropylbutanediamide
• N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide
• Z1167762652
• AKOS033126309
• 1384597-83-4

• Inchi： 1S/C19H31N3O4/c1-3-11-22(12-4-2)17(24)6-5-16(23)21-18(15-20)7-9-19(10-8-18)25-13-14-26-19/h3-14H2,1-2H3,(H,21,23)
• InChI Key： ZIGBLXVPUVANTC-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C#N)(CC2)NC(CCC(N(CCC)CCC)=O)=O

Computed Properties

• Exact Mass: 365.23145648g/mol
• Monoisotopic Mass: 365.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.7Ų

Additional information on N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide

N'-{8-Cyano-1,4-Dioxaspiro[4.5]Decan-8-Yl}-N,N-Dipropylbutanediamide: A Comprehensive Overview

The compound with CAS No. 1384597-83-4, named N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing a single atom, in this case, the spiro carbon at position 8. The molecule incorporates a dioxaspiro[4.5]decane framework, a cyano group, and a dipropylbutanediamide moiety, making it a versatile structure with potential applications in various fields of chemistry and materials science.

Recent advancements in synthetic chemistry have enabled the precise construction of complex spiro compounds like this one. The synthesis of N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide involves multi-step processes that require meticulous control over reaction conditions to achieve the desired stereochemistry and regioselectivity. The incorporation of the cyano group at position 8 introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule, making it suitable for applications in electrochemistry and catalysis.

One of the most intriguing aspects of this compound is its potential as a building block for advanced materials. The dioxaspiro[4.5]decane framework provides a rigid and stable structure, which is highly desirable in polymer chemistry for creating high-performance polymers with tailored mechanical properties. Additionally, the presence of the dipropylbutanediamide group introduces flexibility and functionality, enabling further chemical modifications to enhance specific properties such as thermal stability or biocompatibility.

Recent studies have also explored the use of this compound in drug delivery systems. The combination of its rigid spiro structure and functional groups makes it an ideal candidate for designing drug carriers with controlled release mechanisms. Researchers have demonstrated that this compound can serve as a platform for encapsulating hydrophobic drugs, leveraging its amphiphilic nature to form self-assembled nanoparticles with high drug loading capacity.

In terms of spectroscopic characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating the molecular structure of N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide. These studies have provided valuable insights into its conformational preferences and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Furthermore, computational chemistry has played a pivotal role in predicting the electronic and optical properties of this compound. Density functional theory (DFT) calculations have revealed that the cyano group significantly alters the electronic distribution within the molecule, enhancing its ability to participate in charge transfer processes. This makes it a promising candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

The versatility of N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide extends to its potential use in catalysis. Its unique structure allows for the creation of chiral environments that can be exploited in asymmetric catalysis reactions. Recent experiments have shown that this compound can act as a ligand for transition metal catalysts, facilitating enantioselective reactions with high efficiency.

In conclusion, N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide (CAS No. 1384597-83-4) is a multifaceted compound with immense potential across various scientific disciplines. Its intricate structure and functional groups make it an invaluable tool for researchers exploring new frontiers in materials science, drug delivery systems, electronics, and catalysis. As ongoing research continues to uncover its full capabilities, this compound is poised to play a significant role in advancing modern chemical technologies.